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Compound of Interest

Compound Name: Floxacrine

Cat. No.: B1672850

An Objective Guide for Researchers and Drug Development Professionals

Note on Nomenclature: The initial query for "Floxacrine" did not yield a recognized
pharmaceutical agent. Based on the phonetic similarity and therapeutic class, this guide
provides a comparative analysis of fleroxacin and ofloxacin, both prominent members of the
fluoroquinolone class of antibiotics.

This guide offers a detailed comparison of the pharmacokinetic profiles of fleroxacin and
ofloxacin, presenting key data, experimental methodologies, and a summary of their shared
mechanism of action. The information is intended for researchers, scientists, and professionals
in the field of drug development to facilitate informed decisions and further investigation.

Pharmacokinetic Data Summary

The following table summarizes the key pharmacokinetic parameters of fleroxacin and
ofloxacin, derived from studies in healthy adult volunteers. These values represent the
disposition of the drugs in the body and are crucial for determining appropriate dosing
regimens.
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Pharmacokinetic

Fleroxacin Ofloxacin

Parameter

Bioavailability (Oral) ~100%[1][2] 95% to 100%[3]

Peak Plasma Concentration 2 to 3 mg/L (after 400 mg
~5 mg/L (after 400 mg dose)[2]

(Cmax) dose)[3]

Time to Peak Concentration
1to 2 hours 1to 2 hours

(Tmax)

Elimination Half-life (t¥2) 10 to 12 hours 5 to 8 hours

Volume of Distribution (Vd) >1 L/kg 1.2to0 1.4 L/kg

Plasma Protein Binding ~23% ~32%

] ] Renal (60% to 70% as Renal (65% to 80% as

Primary Route of Excretion
unchanged drug) unchanged drug)
Metabolized to N-demethyl- Minimally metabolized to

Metabolism fleroxacin (active) and N-oxide-  desmethyl ofloxacin and
fleroxacin (inactive). ofloxacin N-oxide.

Mechanism of Action: A Shared Pathway

Both fleroxacin and ofloxacin are bactericidal agents that function by inhibiting essential
bacterial enzymes: DNA gyrase (a type Il topoisomerase) and topoisomerase IV. These
enzymes are critical for bacterial DNA replication, transcription, repair, and recombination. By
inhibiting these enzymes, the drugs prevent the proper supercoiling and decatenation of
bacterial DNA, leading to double-strand breaks and ultimately, cell death. This shared
mechanism of action is characteristic of the fluoroquinolone class of antibiotics.
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Mechanism of Action of Fluoroquinolones

Fluoroquinolones

Fleroxacin Ofloxacin

DNA Gyrase

(Topoisomerase 1) Topoisomerase IV

enables enables

DNA Replication &
Transcription

disruption leads to

Bacterial Cell Death
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Pharmacokinetic Study Workflow

Clinical Phase

Subject Recruitment
(Healthy Volunteers)

l

Single Oral Dose
(e.g., 400 mg)

;

Serial Blood Sampling
(pre-dose and multiple post-dose time points)

Analytical Phase

Plasma Separation
(Centrifugation)

l

Sample Preparation
(Protein Precipitation/Extraction)

l

HPLC Analysis
(Quantification of Drug)

Data Analysis Phase

Pharmacokinetic Modeling
(e.g., Non-compartmental analysis)

;

Calculation of Parameters
(Cmax, Tmax, t¥2, AUC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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